Cas no 107455-66-3 (4-{(4-Methylphenyl)aminomethyl}phenol)

4-{(4-Methylphenyl)aminomethyl}phenol is a phenolic compound featuring a methyl-substituted aniline moiety linked via an aminomethyl group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the preparation of specialty polymers, dyes, and pharmaceutical compounds. The presence of both phenolic and aromatic amine functionalities allows for versatile chemical modifications, including electrophilic substitution or condensation reactions. Its well-defined molecular architecture ensures consistent performance in applications requiring precise control over molecular interactions. The compound is typically handled under controlled conditions due to its sensitivity to oxidation, and its purity is critical for achieving desired reaction outcomes in fine chemical synthesis.

4-{(4-Methylphenyl)aminomethyl}phenol structure

107455-66-3 structure

Product Name:4-{(4-Methylphenyl)aminomethyl}phenol

CAS No:107455-66-3

MF:C₁₄H₁₅NO

MW:213.275003671646

MDL:MFCD00029721

CID:1077689

PubChem ID:3647855

Update Time:2025-05-27

4-{(4-Methylphenyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

- 4-{[(4-Methylphenyl)amino]methyl}phenol
- ALPHA-(P-TOLUIDINO)-P-CRESOL
- phenol, 4-[[(4-methylphenyl)amino]methyl]-
- 107455-66-3
- SCHEMBL6555950
- 4-((p-Tolylamino)methyl)phenol
- ALBB-012626
- DTXSID60394634
- SB79431
- AB01331336-02
- STK802645
- AKOS000112145
- 4-[(4-methylanilino)methyl]phenol
- 4-(4-toluidinomethyl)phenol
- LS-03958
- NCGC00339179-01
- 4-([(4-Methylphenyl)amino]methyl)phenol
- MFCD00029721
- 4-{(4-Methylphenyl)aminomethyl}phenol
- MDL： MFCD00029721
- Inchi： 1S/C14H15NO/c1-11-2-6-13(7-3-11)15-10-12-4-8-14(16)9-5-12/h2-9,15-16H,10H2,1H3
- InChI Key： ZZPLTGDBAAQGMZ-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CNC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 213.115364102g/mol
Monoisotopic Mass: 213.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 32.3Å²

4-{(4-Methylphenyl)aminomethyl}phenol Security Information

HazardClass：IRRITANT

4-{(4-Methylphenyl)aminomethyl}phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B401170-10mg	4-{[(4-Methylphenyl)amino]methyl}phenol	107455-66-3		10mg	$ 50.00	2022-06-07
TRC	B401170-50mg	4-{[(4-Methylphenyl)amino]methyl}phenol	107455-66-3		50mg	$ 95.00	2022-06-07
TRC	B401170-100mg	4-{[(4-Methylphenyl)amino]methyl}phenol	107455-66-3		100mg	$ 160.00	2022-06-07
abcr	AB371349-500 mg	4-{[(4-Methylphenyl)amino]methyl}phenol	107455-66-3		500MG	€254.60	2023-01-15
abcr	AB371349-1 g	4-{[(4-Methylphenyl)amino]methyl}phenol	107455-66-3		1g	€322.50	2023-04-26
abcr	AB371349-5 g	4-{[(4-Methylphenyl)amino]methyl}phenol	107455-66-3		5g	€907.00	2023-04-26
abcr	AB371349-500mg	4-{[(4-Methylphenyl)amino]methyl}phenol; .	107455-66-3		500mg	€269.00	2025-03-19
abcr	AB371349-1g	4-{[(4-Methylphenyl)amino]methyl}phenol; .	107455-66-3		1g	€317.00	2025-03-19
abcr	AB371349-5g	4-{[(4-Methylphenyl)amino]methyl}phenol; .	107455-66-3		5g	€877.00	2025-03-19
A2B Chem LLC	AE57809-500mg	4-([(4-Methylphenyl)amino]methyl)phenol	107455-66-3	>95%	500mg	$467.00	2024-04-20